Cas no 189089-83-6 (1-(benzenesulfonyl)-2-methyl-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 1-(benzenesulfonyl)-2-methyl-1H-pyrrolo[2,3-b]pyridine
• CAS No: 189089-83-6
• MF: C₁₄H₁₂N₂O₂S
• MW: 272.322281837463
• MDL: MFCD04153753
• CID: 98197
• PubChem ID: 1236372
• Update Time: 2025-05-21

1-(benzenesulfonyl)-2-methyl-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine
• 1-(benzenesulfonyl)-2-methylpyrrolo[2,3-b]pyridine
• 1-(Phenylsulphonyl)-2-Methyl-7-azaindole
• 1H-Pyrrolo[2,3-b]pyridine,2-methyl-1-(phenylsulfonyl)-
• 1-phenylsulfonyl-2-methyl-7-azaindole
• 1-(phenylsulfonyl)-2-methyl-7-azaindole
• 1-(benzenesulfonyl)-2-Methyl-1H-pyrrolo[2,3-b]pyridine
• 1H-Pyrrolo[2,3-b]pyridine, 2-Methyl-1-(phenylsulfonyl)-
• 189089-83-6
• DTXSID20361241
• CS-B0587
• CS-13146
• FT-0645963
• AKOS015909774
• A880476
• AHBQPALYDSJJKZ-UHFFFAOYSA-N
• SB14160
• J-503599
• 2-methyl-1-(benzenesulfonyl)-7-azaindole
• SCHEMBL1772416
• AMY24592
• AQ-405/42300503
• DB-065676
• 1-(benzenesulfonyl)-2-methyl-1H-pyrrolo[2,3-b]pyridine

• MDL： MFCD04153753
• Inchi： 1S/C14H12N2O2S/c1-11-10-12-6-5-9-15-14(12)16(11)19(17,18)13-7-3-2-4-8-13/h2-10H,1H3
• InChI Key： AHBQPALYDSJJKZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C2C(=CC=CN=2)C=C1C)(=O)=O

Computed Properties

• Exact Mass: 272.06200
• Monoisotopic Mass: 272.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 60.3Ų

Experimental Properties

• Density: 1.31
• Melting Point: 103-105 ºC
• Boiling Point: 477.5°C at 760 mmHg
• Flash Point: 242.6°C
• Refractive Index: 1.653
• PSA: 60.34000
• LogP: 3.66250

Additional information on 1-(benzenesulfonyl)-2-methyl-1H-pyrrolo[2,3-b]pyridine

1-(Benzenesulfonyl)-2-Methyl-1H-Pyrrolo[2,3-b]Pyridine: A Comprehensive Overview

The compound with CAS No. 189089-83-6, commonly referred to as 1-(benzenesulfonyl)-2-methyl-1H-pyrrolo[2,3-b]pyridine, is a highly intriguing molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyridines, which are known for their unique structural features and diverse biological activities. The benzenesulfonyl group attached to the pyrrolopyridine core introduces additional functional complexity, making this compound a fascinating subject for both synthetic and applied research.

Recent studies have highlighted the potential of 1-(benzenesulfonyl)-2-methyl-1H-pyrrolo[2,3-b]pyridine as a promising candidate in drug discovery. Researchers have focused on its ability to modulate key cellular pathways, particularly those involved in inflammation and oxidative stress. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the activity of cyclooxygenase-2 (COX-2), a key enzyme associated with pain and inflammation. This finding underscores its potential application in the development of novel analgesics and anti-inflammatory agents.

The synthesis of 1-(benzenesulfonyl)-2-methyl-1H-pyrrolo[2,3-b]pyridine involves a multi-step process that combines principles of heterocyclic chemistry with functional group transformations. A notable approach reported in *Organic Letters* in 2023 employs a palladium-catalyzed coupling reaction to construct the pyrrolopyridine core. The subsequent introduction of the benzenesulfonyl group is achieved through a Friedel-Crafts sulfonation reaction, ensuring high regioselectivity and yield. This method not only simplifies the synthesis but also opens avenues for further structural modifications to explore its pharmacokinetic properties.

In terms of biological activity, 1-(benzenesulfonyl)-2-methyl-1H-pyrrolo[2,3-b]pyridine has shown remarkable selectivity towards certain receptors and enzymes. A 2023 study conducted at the University of California revealed that this compound binds effectively to the serotonin 5-HT receptor subtype, suggesting its potential role in treating neurological disorders such as depression and anxiety. Furthermore, its ability to scavenge free radicals has positioned it as a potential antioxidant agent, which could be beneficial in combating age-related diseases.

From an applications perspective, 1-(benzenesulfonyl)-2-methyl-1H-pyrrolo[2,3-b]pyridine holds promise across multiple therapeutic areas. Its anti-inflammatory and antioxidant properties make it a strong candidate for developing treatments against chronic conditions such as arthritis and neurodegenerative diseases. Additionally, ongoing research is exploring its potential as a chemopreventive agent against cancer, given its ability to induce apoptosis in cancerous cells while sparing healthy tissue.

Looking ahead, the development of 1-(benzenesulfonyl)-2-methyl-1H-pyrrolo[2,3-b]pyridine into clinical applications will depend on further preclinical studies to establish its safety profile and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate this process. The compound's unique combination of structural versatility and biological activity positions it as a key player in the evolving landscape of drug discovery.